1-(Thiophen-2-yl)-1H-imidazole

• CAS No.: 85326-66-5
• Molecular Formula: C7H6N2S
• Molecular Weight: 150.20 g/mol
• IUPAC Name: 1-thiophen-2-ylimidazole
• InChI: InChI=1S/C7H6N2S/c1-2-7(10-5-1)9-4-3-8-6-9/h1-6H
• InChI Key: DOOBZXAXOJNMMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)N2C=CN=C2

Description

1-(Thiophen-2-yl)-1H-imidazole is a useful research compound. Its molecular formula is C7H6N2S and its molecular weight is 150.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen, solid imidazole (34 g, 0.5 mol) is added cautiously to a slurry of 20.9 g (0.55 mol) 50% NaH dispersion in 500 ml dry DMF. After hydrogen evolution ceases, 115 g (0.55 mol) 2-iodothiophene in 100 ml DMF is added. The reaction is heated at 150° C. for 18 hours. After cooling, the reaction is diluted with 2 liters of water and the product extracted into EtOAc (2×400 ml). After drying, (Na2SO4) the solvent is removed to give crude 1-(2-thienyl)imidazole. The product is purified by vacuum distillation.